Cas no 855991-57-0 (5-bromo-N-hydroxythiophene-2-carboxamide)

• Product Name: 5-bromo-N-hydroxythiophene-2-carboxamide
• CAS No: 855991-57-0
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• MDL: MFCD06655927
• CID: 3108303
• PubChem ID: 4962509
• Update Time: 2025-06-14

5-bromo-N-hydroxythiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-hydroxythiophene-2-carboxamide
• 855991-57-0
• CS-0233715
• EN300-13558
• 862-019-8
• Z59182851
• G58282
• HMS1783J12
• SR-01000070196-1
• MFCD06655927
• AKOS008969171
• SR-01000070196

• MDL： MFCD06655927
• Inchi： 1S/C5H4BrNO2S/c6-4-2-1-3(10-4)5(8)7-9/h1-2,9H,(H,7,8)
• InChI Key： DUAVGTBNUROKDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NO)=O)S1

Computed Properties

• Exact Mass: 220.91461g/mol
• Monoisotopic Mass: 220.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-bromo-N-hydroxythiophene-2-carboxamide

Comprehensive Analysis of 5-Bromo-N-hydroxythiophene-2-carboxamide (CAS No. 855991-57-0): Properties, Applications, and Research Insights

The compound 5-bromo-N-hydroxythiophene-2-carboxamide (CAS No. 855991-57-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. As a thiophene derivative, this brominated hydroxamic acid analog exhibits unique chemical properties that make it valuable for various applications, particularly in drug discovery and functional material development. Its molecular structure combines a bromothiophene core with a hydroxamic acid functional group, creating a versatile scaffold for further chemical modifications.

Recent trends in scientific literature reveal growing interest in thiophene-based compounds, with researchers frequently searching for "5-bromo-N-hydroxythiophene-2-carboxamide synthesis" and "thiophene derivatives biological activity." This aligns with the broader pharmaceutical industry's focus on heterocyclic compounds as privileged structures in medicinal chemistry. The presence of both bromine and hydroxamic acid moieties in this molecule makes it particularly interesting for studying enzyme inhibition mechanisms and chelation properties.

From a structural perspective, CAS 855991-57-0 demonstrates several noteworthy characteristics. The bromine atom at the 5-position of the thiophene ring enhances the compound's reactivity in cross-coupling reactions, while the N-hydroxycarboxamide group provides potential metal-binding capabilities. These features have led to investigations into its use as a building block for pharmaceutical intermediates and as a potential precursor for functional materials with specific electronic properties.

In pharmaceutical research, compounds containing the hydroxamic acid functional group have become increasingly important due to their ability to interact with various biological targets. Scientists exploring "hydroxamic acid derivatives as enzyme inhibitors" often encounter this compound in literature. While 5-bromo-N-hydroxythiophene-2-carboxamide itself may not be a final drug candidate, its structural features make it valuable for structure-activity relationship (SAR) studies and as a synthetic intermediate in drug development programs.

The materials science community has shown interest in this compound for different reasons. Thiophene derivatives are known for their electronic properties, and the combination with a hydroxamic acid group in CAS 855991-57-0 creates possibilities for developing novel conductive polymers or coordination complexes. Researchers investigating "thiophene-based functional materials" frequently examine such compounds for their potential in organic electronics and sensor applications.

Synthetic approaches to 5-bromo-N-hydroxythiophene-2-carboxamide typically involve multi-step procedures starting from commercially available thiophene derivatives. Common search queries like "synthesis of brominated thiophene carboxamides" reflect the technical challenges associated with its preparation. The bromination of thiophene precursors followed by carboxylation and subsequent conversion to the hydroxamic acid represents a standard route, though various modifications exist to improve yield and purity.

Analytical characterization of this compound presents specific considerations. The presence of both bromine and nitrogen atoms affects its spectroscopic properties, making techniques like NMR spectroscopy and mass spectrometry particularly valuable for structural confirmation. Researchers often search for "characterization of thiophene hydroxamic acids" when working with this class of compounds, highlighting the need for specialized analytical methods.

From a safety and handling perspective, while 5-bromo-N-hydroxythiophene-2-carboxamide is not classified among strictly regulated substances, proper laboratory precautions should always be observed when working with any chemical compound. The scientific community's growing emphasis on "green chemistry in heterocyclic synthesis" has led to investigations into more sustainable approaches for preparing such compounds, including this thiophene derivative.

The commercial availability of CAS 855991-57-0 has increased in recent years to meet research demand, with suppliers often listing it under various names including "5-bromo-2-(hydroxycarbamoyl)thiophene." This reflects the compound's rising importance in chemical research and its potential as a valuable intermediate for more complex molecular architectures.

Future research directions for this compound may explore its potential in emerging areas such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The combination of its electron-rich thiophene ring and metal-coordinating hydroxamic acid group creates intriguing possibilities for materials with tailored properties. Ongoing studies continue to reveal new applications for thiophene-based hydroxamic acids in both life sciences and materials chemistry.

In conclusion, 5-bromo-N-hydroxythiophene-2-carboxamide represents an important structural motif in modern chemical research. Its dual functionality as both a brominated heterocycle and a hydroxamic acid derivative makes it a versatile compound with applications spanning pharmaceutical development to advanced materials. As research into functionalized thiophenes continues to expand, this compound will likely maintain its relevance in scientific investigations and industrial applications alike.